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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B13858401 Get Quote

An In-depth Technical Guide to the Safe Handling of Bifenox-d3

This document provides a comprehensive overview of the safety data and handling precautions

for Bifenox-d3, intended for researchers, scientists, and professionals in drug development

and analytical chemistry. Bifenox-d3 is the deuterated analogue of Bifenox, a diphenyl ether

herbicide.[1][2] While primarily used as an internal standard in analytical testing, its structural

similarity to the active herbicide Bifenox necessitates adherence to strict safety protocols. The

toxicological data presented is for the parent compound, Bifenox, and should be considered

relevant for the safety assessment of Bifenox-d3.[3]

Chemical and Physical Properties
Bifenox-d3 is a solid, typically appearing as a yellow substance.[2] Its physical and chemical

characteristics are essential for understanding its behavior and for implementing appropriate

handling measures.
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Property Data Source(s)

Chemical Name

Methyl 5-(2,4-dichloro-3,5,6-

trideuteriophenoxy)-2-

nitrobenzoate

[4]

Synonyms

Methyl 5-(2,4-

Dichlorophenoxy)-2-

nitrobenzoate-d3, Bifenox D3

(phenyl D3)

[3][4]

Chemical Formula C₁₄H₆D₃Cl₂NO₅ [3]

Molecular Weight 345.15 g/mol [5][6]

CAS Number 2733718-91-5 [4]

Unlabelled CAS 42576-02-3 [3]

Physical State Solid [3]

Solubility

DMSO (Slightly), Ethyl Acetate

(Slightly). Water: 0.398 mg/L

@ 25°C (for Bifenox)

[6][7]

Storage

Store at -20°C or in a freezer.

Keep in tightly closed

receptacles.

[6][8]

Hazard Identification and Classification
The hazard classification for Bifenox-d3 can vary between suppliers. While some safety data

sheets (SDS) may classify it as not a hazardous substance under the Globally Harmonized

System (GHS), others highlight its significant environmental risks.[3][9] It is crucial to handle

the substance as potentially hazardous, particularly concerning aquatic ecosystems.
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Hazard Classification Details Source(s)

GHS Pictogram GHS09 (Environment) [9]

Signal Word Warning [9][10]

Hazard Statements

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

with long lasting effects.

[5][9]

Potential Acute Effects

May cause eye irritation. May

be harmful if absorbed through

skin and may cause skin

irritation. May be harmful if

inhaled and may cause

respiratory tract irritation. May

be harmful if swallowed.

[3][5]

Precautionary Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[9]

Toxicological Data
Toxicological information is derived from studies on the unlabelled parent compound, Bifenox.

Bifenox generally exhibits low acute mammalian toxicity.[11]

Test Species Route Value Source(s)

LD₅₀ Rat Oral 6,400 mg/kg [2][3]

LD₅₀ Rabbit Dermal > 20,000 mg/kg [3]

LC₅₀ Rat Inhalation > 200,000 mg/m³ [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
http://cdn.chemservice.com/product/msdsnew/External/English/N-11202%20English%20SDS%20US.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Bifenox_4.htm
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Bifenox_4.htm
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://sitem.herts.ac.uk/aeru/iupac/Reports/77.htm
https://en.wikipedia.org/wiki/Bifenox
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13858401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The International Agency for Research on Cancer (IARC) has classified Bifenox under Group

2B, indicating it is "possibly carcinogenic to humans".[10] Studies on bovine peripheral

lymphocytes exposed to a commercial herbicide containing Bifenox showed a significant

increase in sister chromatid exchanges (SCE) at concentrations of 250 and 500 µg/ml,

suggesting potential genotoxic activity.[12]

Handling, Storage, and Exposure Controls
Proper handling and storage are critical to minimize exposure risk to researchers and the

environment.

Engineering Controls
Operations should be conducted in a well-ventilated area, preferably within a laboratory fume

hood or under mechanical exhaust, to avoid the formation and inhalation of dust.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Bifenox-d3. The following

workflow outlines the necessary protective measures.
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Preparation & Risk Assessment

Required Personal Protective Equipment

Safe Handling & Disposal

Review Safety Data Sheet (SDS)

Assess Risks for Planned Procedure

Body Protection:
Wear lab coat or chemical safety suit.

Don PPE

Hand Protection:
Wear unlined, chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Eye/Face Protection:
Wear safety glasses with side-shields (NIOSH/EN 166).

Use face shield for splash risk.

Respiratory Protection:
Use NIOSH/MSHA approved respirator

if dust formation is likely or ventilation is inadequate.

Handle compound in a fume hood.
Avoid dust formation.

Proceed with Work

Decontaminate surfaces after use.

Dispose of waste in sealed, labeled containers
per institutional/local regulations.

Click to download full resolution via product page

Caption: Workflow for Personal Protective Equipment (PPE) and Safe Handling.
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Protection Type Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields (NIOSH or EN 166

compliant). A face shield may

be necessary in situations with

a high risk of dust generation.

[3][13]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a lab coat or other

protective clothing. Pant legs

should be worn outside of

boots.

[8][10][13]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended where risk

assessment shows it is

appropriate. A NIOSH/MSHA

approved respirator should be

used if exposure limits are

exceeded.

[3][8]

Handling and Storage
Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Store in a cool, dry place in tightly closed containers.[9] The recommended storage

temperature is -20°C.[6]

Product should be stored away from strong oxidizing agents and foodstuffs.[8][9]

Emergency and First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11202%20English%20SDS%20US.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://www.usbio.net/biochemicals/442705/Bifenoxd3
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13858401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and appropriate action is crucial in the event of accidental exposure or release.

First Aid Measures
The following diagram outlines the initial response to various types of exposure.

Route of Exposure

Immediate Action

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash off with soap and plenty of water. Flush eyes with water as a precaution.
Move person into fresh air.

If not breathing, give artificial respiration.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a physician.
Show them the SDS.

Click to download full resolution via product page

Caption: First Aid Protocol for Bifenox-d3 Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Hazardous Combustion Products: Fire may produce carbon oxides (CO, CO₂), nitrogen

oxides (NOx), and hydrogen chloride gas.[5][8]

Special Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[5]
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Accidental Release Measures
In case of a spill, a systematic approach must be taken to ensure safety and prevent

environmental contamination.

Spill Detected

Ensure adequate ventilation.
Evacuate non-essential personnel.

Don appropriate PPE:
Respirator, gloves, safety glasses, lab coat.

Contain the spill.
Prevent entry into drains and waterways.

Clean-up Procedure:
Pick up and arrange disposal without creating dust.

Sweep up and shovel.

Collect material in suitable, closed,
and labeled containers for disposal.

Decontaminate the spill area.

Dispose of waste according to environmental regulations.
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Caption: Accidental Spill Response Workflow for Solid Bifenox-d3.

Key steps include wearing protective equipment, avoiding dust formation, and preventing the

product from entering drains.[3][5] The spilled material should be picked up or swept and

placed in a suitable, closed container for disposal.[5]

Experimental Protocol: Genotoxicity Assessment
To provide context for the toxicological data, this section details a representative experimental

methodology for assessing the genotoxic potential of a substance like Bifenox, as adapted from

studies on the parent compound.[12]

Objective: To evaluate the genotoxicity of Bifenox in cultured bovine peripheral lymphocytes by

analyzing sister chromatid exchanges (SCE).

Methodology:

Cell Culture: Bovine peripheral lymphocytes are cultured in vitro.

Exposure: The cells are exposed to the commercial herbicide containing Bifenox at various

concentrations (e.g., 25, 50, 250, 500, and 1000 µg/ml) for a set duration (e.g., 24 hours).

[12]

Metabolic Activation (Optional): To simulate metabolic processes that may alter toxicity, a set

of cultures can be co-treated with an S9 fraction (a liver enzyme extract).[12]

SCE Staining: After exposure, cells are treated to allow for the differential staining of sister

chromatids.

Microscopic Analysis: The number of SCEs per cell is counted under a microscope.

Proliferation indices (PI) and mitotic indices (MI) are also calculated to assess cytotoxicity.

[12]

Statistical Analysis: The data from treated groups are statistically compared to control groups

to determine if there is a significant increase in SCEs or a decrease in MI and PI.[12] A
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significant elevation in SCEs, as was observed for Bifenox at 250 and 500 µg/ml, indicates a

potential genotoxic effect.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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